Cas no 2228831-03-4 (2-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine)

• Product Name: 2-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine
• CAS No: 2228831-03-4
• MF: C₉H₁₄ClF₂N₃
• MW: 237.677367687225
• CID: 5945157
• PubChem ID: 165630535
• Update Time: 2025-10-12

2-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine
• 2228831-03-4
• EN300-1962529
• 2-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2,2-difluoroethan-1-amine

• Inchi： 1S/C9H14ClF2N3/c1-5(2)7-6(9(11,12)4-13)8(10)15(3)14-7/h5H,4,13H2,1-3H3
• InChI Key： VCHZWAPPSDEIRE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CN)(F)F)C(C(C)C)=NN1C

Computed Properties

• Exact Mass: 237.0844315g/mol
• Monoisotopic Mass: 237.0844315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine

Research Brief on 2-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine (CAS: 2228831-03-4)

Recent studies on the compound 2-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine (CAS: 2228831-03-4) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This compound, characterized by its unique pyrazole core and difluoroethylamine moiety, has garnered attention for its applications in medicinal chemistry, particularly in the development of targeted therapies for inflammatory and oncological diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the synthesis of kinase inhibitors. Researchers demonstrated that modifications at the difluoroethan-1-amine group significantly enhanced binding affinity to specific kinase targets, such as JAK2 and EGFR mutants. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, showing promising IC50 values in the low micromolar range.

Further investigations into the compound's pharmacokinetic properties were reported in a recent Bioorganic & Medicinal Chemistry Letters article. The study emphasized its metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes, suggesting favorable drug-like properties. Additionally, the compound exhibited minimal cytotoxicity in HEK293 cells at concentrations up to 50 µM, supporting its potential for further preclinical development.

Industry reports from 2024 indicate that several pharmaceutical companies have filed patents incorporating derivatives of 2228831-03-4 for use in autoimmune disorder treatments. Notably, the compound's structural flexibility allows for the introduction of various substituents, enabling the optimization of selectivity and potency against specific biological targets.

In conclusion, 2-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to explore its applications in combination therapies and as a tool compound for probing kinase signaling pathways. Future studies should focus on in vivo efficacy and safety profiling to advance its translational potential.